Cas no 195062-62-5 (4-Ethoxycarbonylphenylboronic acid, pinacol ester)

• Product Name: 4-Ethoxycarbonylphenylboronic acid, pinacol ester
• CAS No: 195062-62-5
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• MDL: MFCD03453659
• CID: 138700
• PubChem ID: 24874627
• Update Time: 2025-06-13

4-Ethoxycarbonylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-(Ethoxycarbonyl)benzeneboronic acid pinacol ester
• 4-Ethoxycarbonylphenylboronic acid, pinacol ester
• Benzoic acid,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• 2-(4-ethoxycarbonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid ethyl ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)benzoic acid ethyl ester
• 4-Carboethoxyphenylboronic acid pinacol ester
• BM037
• ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborol-2-yl)benzoate
• ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolyl)benzoate
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid Ethyl Ester
• 4-Ethoxycarbonylphenylboronic Acid Pinacol Ester
• ETHYL 4-(4
• Ethyl 4-(4,4,5,5-Tetramethy
• 2- DIOXABOROLAN-2-YL)BENZOATE
• Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
• 4-(Ethoxycarbonyl)benzeneboronic acid pinacol ester, 97%
• ETHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2- DIOXABOROLAN-2-YL)BENZOATE, 97+%
• Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate,min.97%
• ETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• NCVIYKCFTYSAGN-UHFFFAOYSA-N
• ZXBA000030
• AB15515
• J-012636
• E1346
• DTXSID20370398
• Ethyl 4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)benzoate
• MFCD03453659
• SCHEMBL3686298
• 4-(Ethoxycarbonyl)phenylboronic Acid Pinacol Ester
• 4-CARBOETHOXYPHENYLBORONIC
• A813782
• 195062-62-5
• (4-ethoxycarbonylphenyl)boronic acid pinacol ester
• ETHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2- DIOXABOROLAN-2-YL)BENZOATE
• AMY32787
• VHA06262
• SY073919
• AKOS015910396
• ethyl 4-(4,4,5,5 -tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CS-0028748
• DS-16238
• 4-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-benzoic acid ethyl ester

• MDL： MFCD03453659
• Inchi： 1S/C15H21BO4/c1-6-18-13(17)11-7-9-12(10-8-11)16-19-14(2,3)15(4,5)20-16/h7-10H,6H2,1-5H3
• InChI Key： NCVIYKCFTYSAGN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.15300
• Monoisotopic Mass: 276.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Light yellow transparent viscous liquid
• Density: 1.052 g/mL at 25 °C(lit.)
• Boiling Point: 330 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5(lit.)
• PSA: 44.76000
• LogP: 2.16250
• Solubility: Not determined

4-Ethoxycarbonylphenylboronic acid, pinacol ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：0-10°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Ethoxycarbonylphenylboronic acid, pinacol ester

Comprehensive Overview of 4-Ethoxycarbonylphenylboronic acid, pinacol ester (CAS No. 195062-62-5)

4-Ethoxycarbonylphenylboronic acid, pinacol ester (CAS No. 195062-62-5) is a highly versatile boronic ester compound widely used in organic synthesis, pharmaceuticals, and materials science. Its unique structure, featuring an ethoxycarbonyl group and a pinacol boronate moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Researchers and industries prioritize this compound due to its stability, reactivity, and compatibility with diverse reaction conditions.

In recent years, the demand for boronic acid derivatives like 4-Ethoxycarbonylphenylboronic acid, pinacol ester has surged, driven by advancements in catalysis and green chemistry. A trending topic in scientific forums is its role in carbon-carbon bond formation, a critical step in synthesizing biaryl compounds for OLED materials and pharmaceutical APIs. Users frequently search for "pinacol boronate ester applications" or "CAS 195062-62-5 solubility," reflecting interest in its practical handling and industrial scalability.

The compound's molecular stability under ambient conditions distinguishes it from other boronic acid precursors. Its hydrolysis resistance allows for long-term storage, a key advantage for laboratories and manufacturers. Discussions on platforms like ResearchGate often highlight its use in high-throughput screening for kinase inhibitors, aligning with the growing focus on targeted cancer therapies. SEO-optimized queries such as "4-Ethoxycarbonylphenylboronic acid synthesis protocol" or "pinacol ester vs. boronic acid reactivity" underscore the need for detailed technical guidance.

From an environmental perspective, 4-Ethoxycarbonylphenylboronic acid, pinacol ester aligns with the principles of atom economy, as its byproducts are non-toxic and easily recyclable. This aligns with the sustainable chemistry movement, a hot topic among academic and industrial circles. Notably, its compatibility with microwave-assisted synthesis reduces energy consumption, addressing the demand for "eco-friendly coupling reagents" in patent literature.

In summary, CAS No. 195062-62-5 exemplifies innovation in organoboron chemistry, bridging gaps between academic research and industrial applications. Its adaptability to flow chemistry and continuous manufacturing further cements its relevance in the era of Industry 4.0. For those exploring "boronate ester storage guidelines" or "Ethoxycarbonylphenylboronic acid suppliers," this compound remains a benchmark for efficiency and reliability.